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Compound of Interest

Compound Name: 2-Iodo-n-methylacetamide

CAS No.: 83487-42-7

Cat. No.: B3430439

Get Quote

[label="Free Cysteine

Figure 1: Mechanistic workflow of MIAA alkylation and the divergence of concentration

outcomes.

Frequently Asked Questions (FAQs)
Q: Can I use TCEP instead of DTT with MIAA? A: Yes. TCEP (Tris(2-carboxyethyl)phosphine)

is a potent reducing agent that does not contain thiol groups. Because it does not compete with

protein cysteines for the alkylating agent, you can use a much lower concentration of MIAA

(e.g., 10–15 mM), which drastically reduces the thermodynamic risk of over-alkylating Lysine or

Histidine residues[1]. However, prolonged exposure of TCEP to MIAA can still lead to side

reactions, so the 30-minute time limit remains critical.

Q: How does MIAA differ from Iodoacetic Acid (IA)? A: While MIAA and IAA feature an

uncharged carboxyamido group, Iodoacetic Acid (IA) contains a negatively charged carboxylate

group. Because the alpha-carbon of IA is less electropositive due to the neighboring
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carboxylate, IA is a less efficient alkylating agent than MIAA/IAA and requires different

optimization parameters to achieve complete cysteine blockage[2].

Q: Is it safe to perform in-gel digestion with MIAA? A: Yes, MIAA is fully compatible with in-gel

digestion workflows. However, because the polyacrylamide gel matrix slows reagent diffusion,

you may need to extend the alkylation incubation time to 45 minutes. Ensure the gel pieces are

kept in the dark during this period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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